Cas no 1000577-54-7 (2-Bromo-6-chloro-4-fluorophenyl isothiocyanate)

2-Bromo-6-chloro-4-fluorophenyl isothiocyanate structure
1000577-54-7 structure
Product Name:2-Bromo-6-chloro-4-fluorophenyl isothiocyanate
CAS No:1000577-54-7
MF:C7H2BrClFNS
MW:266.51788187027
CID:3157739
PubChem ID:26599106
Update Time:2025-04-21

2-Bromo-6-chloro-4-fluorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-chloro-4-fluorophenyl isothiocyanate
    • 1000577-54-7
    • MDL: MFCD09878106
    • Inchi: 1S/C7H2BrClFNS/c8-5-1-4(10)2-6(9)7(5)11-3-12/h1-2H
    • InChI Key: RUHRYERCZVKHQJ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1N=C=S)Cl)F

Computed Properties

  • Exact Mass: 264.87639Da
  • Monoisotopic Mass: 264.87639Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 44.5Ų
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